[2-Amino-4-(4-methoxy-phenyl)-thiazol-5-yl]-acetic acid

• IUPAC Name: 2-[2-amino-4-(4-methoxyphenyl)-1,3-thiazol-5-yl]acetic acid
• InChI: InChI=1S/C12H12N2O3S/c1-17-8-4-2-7(3-5-8)11-9(6-10(15)16)18-12(13)14-11/h2-5H,6H2,1H3,(H2,13,14)(H,15,16)
• InChI Key: PJZDNACVVHYXQZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(SC(=N2)N)CC(=O)O
• Molecular Formula: C12H12N2O3S
• Molecular Weight: 264.30 g/mol

Description

“[2-Amino-4-(4-methoxy-phenyl)-thiazol-5-yl]-acetic acid” is a compound that belongs to the class of organic compounds known as phenylmorpholines. It is related to compounds such as 2-Amino-4-phenyl-5-tetradecylthiazole.

Synthesis Analysis

The synthesis of related compounds has been achieved according to the literature by the reaction of acetophenone or cyclohexanone with thiourea in the presence of iodine. The NLO behavior of properties for 2A4MP4HB molecules such as chemical reactivity, HOMO–LUMO analysis, and electronic transitions were obtained.

Molecular Structure Analysis

The molecular structures of related compounds have been reported. For example, the molecular structure of 4-(((4-methoxyphenyl)amino)methyl)-N,N-dimethylaniline and 2-methoxy-5-((phenylamino)methyl)phenol synthesized via Schiff bases reduction route are reported.

Chemical Reactions Analysis

Molecular structures of related compounds synthesized via Schiff bases reduction route are reported. The compounds consist of asymmetric units of C16H20N2O (1) and C14H15NO2 (2) in orthorhombic and monoclinic crystal systems, respectively.

Physical And Chemical Properties Analysis

The physical and chemical properties of related compounds have been reported. For example, the molecular structures of 4-(((4-methoxyphenyl)amino)methyl)-N,N-dimethylaniline and 2-methoxy-5-((phenylamino)methyl)phenol synthesized via Schiff bases reduction route are reported.

Scientific Research Applications

Antibacterial Applications

. These nanoparticles have shown effectiveness against bacteria such as Escherichia coli and Staphylococcus aureus. The antibacterial activity makes this compound a potential candidate for use in drug delivery systems , water treatment , and other industrial applications where microbial contamination is a concern.

Nanomedicine

. Due to their small size and the ability to be controlled by external magnetic fields, these nanoparticles could be directed to specific sites within the body, making them useful for targeted drug delivery or as part of diagnostic imaging techniques.

Catalysis

. Their application in catalysis can be significant in industrial processes, including the synthesis of complex organic molecules, thereby enhancing reaction efficiency and selectivity.

Synthesis of Heterocyclic Compounds

. These analogs have therapeutic roles and are used as antifungal , anti-HIV , antioxidant , antitumor , anthelmintic , anti-inflammatory , and analgesic agents .

Material Science

. It can be used to create surfaces with specific properties, such as increased durability or enhanced electrical conductivity, which are valuable in the development of advanced materials for electronics and other technologies.

Pharmaceutical Intermediates

. They are used to produce a variety of drugs, including antidepressants , psychedelics , opiate analgesics , and agrochemicals .

Mechanism of Action

Target of Action

It’s known that similar compounds with an indole nucleus bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Mode of Action

Compounds with similar structures, such as indole derivatives, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest a complex interaction with biological targets that leads to a variety of cellular changes.

Biochemical Pathways

Given the broad spectrum of biological activities associated with similar compounds , it’s likely that multiple pathways are affected, leading to downstream effects that contribute to its overall biological activity.

Result of Action

Similar compounds have been found to exhibit a range of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular level .

Safety and Hazards

The safety data sheet of a related compound, Phenylboronic acid, indicates that it is harmful if swallowed.

Future Directions

The future directions of “[2-Amino-4-(4-methoxy-phenyl)-thiazol-5-yl]-acetic acid” and related compounds could involve further exploration of their potential biological activities, such as their anticancer, antioxidant, antimicrobial, and anti-inflammatory activities.